Cas no 1599256-54-8 (1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine)

1-(2-Chloro-5-fluorophenyl)cyclopentan-1-amine is a fluorinated cyclopentylamine derivative featuring a chloro-fluorophenyl substituent. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its structural framework combines a cyclopentylamine core with halogenated aromatic functionality, offering versatility in further chemical modifications. The presence of both chlorine and fluorine substituents enhances its reactivity and potential for selective transformations. The compound is typically utilized in research settings for the preparation of targeted ligands or as a building block in medicinal chemistry. Proper handling is advised due to its amine and halogenated components. Storage under inert conditions is recommended to maintain stability.
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine structure
1599256-54-8 structure
Product Name:1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
CAS No:1599256-54-8
MF:C11H13ClFN
MW:213.679025411606
CID:6316257
PubChem ID:105394084
Update Time:2025-05-25

1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
    • EN300-1984552
    • 1599256-54-8
    • Inchi: 1S/C11H13ClFN/c12-10-4-3-8(13)7-9(10)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2
    • InChI Key: ZRZZLLXSCSPPNC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C1(CCCC1)N)F

Computed Properties

  • Exact Mass: 213.0720553g/mol
  • Monoisotopic Mass: 213.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1984552-1g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
1g
$842.0 2023-09-16
Enamine
EN300-1984552-5g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
5g
$2443.0 2023-09-16
Enamine
EN300-1984552-10g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
10g
$3622.0 2023-09-16
Enamine
EN300-1984552-0.05g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
0.05g
$707.0 2023-09-16
Enamine
EN300-1984552-0.1g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
0.1g
$741.0 2023-09-16
Enamine
EN300-1984552-0.25g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
0.25g
$774.0 2023-09-16
Enamine
EN300-1984552-0.5g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
0.5g
$809.0 2023-09-16
Enamine
EN300-1984552-1.0g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
1g
$1014.0 2023-06-02
Enamine
EN300-1984552-2.5g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
2.5g
$1650.0 2023-09-16
Enamine
EN300-1984552-5.0g
1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine
1599256-54-8
5g
$2940.0 2023-06-02

Additional information on 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine

Professional Introduction to 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine (CAS No. 1599256-54-8)

1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1599256-54-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this amine derivative consists of a cyclopentan ring substituted with a fluorinated and chlorinated aromatic group, which contributes to its distinct reactivity and biological activity.

The nomenclature of this compound follows the IUPAC standards, ensuring clarity and precision in its identification. The presence of both chlorine and fluorine atoms in the aromatic ring enhances the compound's electronic properties, making it a valuable scaffold for further chemical modifications. These modifications can be tailored to optimize pharmacokinetic profiles, enhance binding affinity to biological targets, and improve overall drug efficacy.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their favorable pharmacological properties. The fluorine atom can influence metabolic stability, lipophilicity, and binding interactions with enzymes and receptors. Specifically, the 2-chloro-5-fluorophenyl moiety in 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine has been explored for its potential in modulating various biological pathways. This compound may serve as a key intermediate in synthesizing inhibitors targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular intervention is required.

Current research in medicinal chemistry highlights the importance of structural diversity in drug discovery. The cyclopentan-1-amine core provides a rigid framework that can be easily functionalized to achieve desired biological effects. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression and other chronic diseases. The combination of chloro and fluoro substituents on the aromatic ring enhances the compound's ability to interact with specific binding sites on these targets.

The synthesis of 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for scalability, which is crucial for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine and its biological targets. By employing algorithms like molecular dynamics simulations and docking studies, researchers can predict binding affinities and optimize lead structures before experimental validation. This approach accelerates the drug discovery process by minimizing trial-and-error experimentation.

The pharmacological profile of this compound is further illuminated by preclinical studies that have evaluated its efficacy and safety profiles. In vitro assays have shown promising results in terms of inhibiting disease-relevant enzymes and modulating signaling pathways. Additionally, animal models have provided insights into its potential therapeutic applications, particularly in neurodegenerative diseases where modulation of neurotransmitter systems is critical.

As research progresses, the integration of artificial intelligence (AI) into drug discovery is becoming increasingly prevalent. AI-driven platforms can analyze vast datasets to identify novel derivatives of 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine with enhanced pharmacological properties. Machine learning algorithms can predict optimal substitution patterns on the aromatic ring to maximize bioactivity while minimizing toxicity.

The regulatory landscape for new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before human trials. Regulatory agencies such as the FDA and EMA have established guidelines for submitting compounds like 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine for approval. Compliance with these regulations involves comprehensive toxicological assessments, pharmacokinetic studies, and clinical trials.

In conclusion, 1-(2-chloro-5-fluorophenyl)cyclopentan-1-amine represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing next-generation therapeutics targeting various diseases. As advancements in synthetic chemistry, computational biology, and AI-driven drug discovery continue to evolve, compounds like this are poised to play a pivotal role in addressing unmet medical needs.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD